Cas no 2229461-07-6 (2-hydroxy-2-1-(4-nitrophenyl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(4-nitrophenyl)cyclopropylacetic acid
• CAS No: 2229461-07-6
• MF: C₁₁H₁₁NO₅
• MW: 237.208743333817
• CID: 6541618
• PubChem ID: 165617757
• Update Time: 2025-07-19

2-hydroxy-2-1-(4-nitrophenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(4-nitrophenyl)cyclopropylacetic acid
• 2-hydroxy-2-[1-(4-nitrophenyl)cyclopropyl]acetic acid
• EN300-1832207
• 2229461-07-6

• Inchi： 1S/C11H11NO5/c13-9(10(14)15)11(5-6-11)7-1-3-8(4-2-7)12(16)17/h1-4,9,13H,5-6H2,(H,14,15)
• InChI Key： TZFADPSBEWSRND-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2C=CC(=CC=2)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 237.06372245g/mol
• Monoisotopic Mass: 237.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 103Ų

Additional information on 2-hydroxy-2-1-(4-nitrophenyl)cyclopropylacetic acid

Recent Advances in the Study of 2-hydroxy-2-1-(4-nitrophenyl)cyclopropylacetic acid (CAS: 2229461-07-6)

In recent years, the compound 2-hydroxy-2-1-(4-nitrophenyl)cyclopropylacetic acid (CAS: 2229461-07-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylacetic acid backbone and a nitro-substituted phenyl ring, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing new insights into its utility in drug development.

One of the most notable advancements is the improved synthetic route for 2-hydroxy-2-1-(4-nitrophenyl)cyclopropylacetic acid, which has been optimized for higher yield and purity. Researchers have employed advanced catalytic methods, including asymmetric catalysis, to achieve enantioselective synthesis, thereby enhancing the compound's biological activity. These developments are crucial for scaling up production and ensuring consistency in pharmaceutical formulations.

Pharmacological studies have revealed that 2-hydroxy-2-1-(4-nitrophenyl)cyclopropylacetic acid exhibits potent anti-inflammatory and antioxidant properties. In vitro and in vivo experiments demonstrated its ability to inhibit key inflammatory mediators such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its antioxidant activity has been linked to the scavenging of reactive oxygen species (ROS), which play a role in oxidative stress-related pathologies.

Further investigations into the compound's mechanism of action have identified its interaction with specific cellular targets, including enzymes involved in the arachidonic acid pathway. Molecular docking studies have provided structural insights into these interactions, highlighting the importance of the nitro group and the cyclopropyl ring in binding affinity. These findings pave the way for the design of derivatives with enhanced efficacy and selectivity.

In the context of drug development, 2-hydroxy-2-1-(4-nitrophenyl)cyclopropylacetic acid has been evaluated as a lead compound for novel therapeutics. Preclinical trials have shown favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability. However, challenges such as potential toxicity and off-target effects remain to be addressed in future studies.

In conclusion, the ongoing research on 2-hydroxy-2-1-(4-nitrophenyl)cyclopropylacetic acid (CAS: 2229461-07-6) underscores its potential as a versatile scaffold in medicinal chemistry. The advancements in synthesis, pharmacological characterization, and mechanistic understanding provide a solid foundation for further exploration. Future directions may include structural optimization, detailed toxicological assessments, and clinical trials to fully realize its therapeutic potential.